Cas no 1201186-54-0 (2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1201186-54-0
• MF: C₁₃H₁₀BrN₃O₂S
• MW: 352.20640039444
• MDL: MFCD12964053
• CID: 859711
• Update Time: 2025-05-19

2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• N-Tosyl-5-bromo-4,7-diazaindole
• 2-Bromo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine
• AK-28442
• ANW-49662
• BR-28442
• CTK8B5694
• KB-259068
• X9407
• 2-Bromo-5-[(4-methylphenyl)sulfonyl]-5H-pyrrolo[2,3-b]pyrazine
• 2-Bromo-5-(4-methylphenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• 2-bromo-5-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyrazine
• 2-BROMO-5-(P-TOLYLSULFONYL)-5H-PYRROLO[2,3-B]PYRAZINE
• 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• 5H-Pyrrolo[2,3-b]pyrazine, 2-bromo-5-[(4-methylphenyl)sulfonyl]-
• UMZKBENCNNDLRF-UHFFFAOYSA-N
• SY046042
• AX8158953
• AB0035131
• 4CH-0

• MDL： MFCD12964053
• Inchi： 1S/C13H10BrN3O2S/c1-9-2-4-10(5-3-9)20(18,19)17-7-6-11-13(17)15-8-12(14)16-11/h2-8H,1H3
• InChI Key： UMZKBENCNNDLRF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C=CN2S(C2C=CC(C)=CC=2)(=O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Topological Polar Surface Area: 73.2

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.067 g/l) (25 º C),

2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine

2-Bromo-5-(4-Methylbenzenesulfonyl)-5H-Pyrrolo[2,3-B]Pyrazine: A Comprehensive Overview

The compound with CAS No. 1201186-54-0, known as 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced material synthesis. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis of 2-Bromo-5-(4-Methylbenzenesulfonyl)-5H-Pyrrolo[2,3-B]Pyrazine

The molecular structure of 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine is characterized by a pyrrolopyrazine core, which is a fused bicyclic system consisting of a pyrrole and pyrazine ring. The presence of a bromine atom at the 2-position and a 4-methylbenzenesulfonyl group at the 5-position introduces significant electronic and steric effects. These substituents not only influence the molecule's reactivity but also play a crucial role in determining its potential applications.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with various biological targets. The bromine atom serves as an excellent leaving group, making this compound ideal for substitution reactions in organic synthesis. Meanwhile, the sulfonyl group enhances the molecule's stability and solubility, which are critical properties for drug candidates.

Synthesis and Characterization

The synthesis of 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine involves a multi-step process that typically begins with the preparation of the pyrrolopyrazine core. This is followed by functionalization at specific positions to introduce the bromine and sulfonyl groups. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions.

High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound. HRMS provides precise molecular weight information, while NMR spectroscopy offers insights into the spatial arrangement of atoms within the molecule. These techniques are essential for confirming the purity and structure of the synthesized product.

Applications in Drug Discovery

One of the most promising applications of 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine lies in its potential as a lead compound in drug discovery. The molecule's unique structure allows it to serve as a scaffold for developing bioactive agents targeting various diseases. Recent research has explored its role in inhibiting enzymes associated with cancer and neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also been investigated for its ability to modulate ion channels and receptors. Such properties make it a valuable tool in understanding complex biological systems and developing novel therapeutic strategies.

Materials Science Applications

Beyond medicine, 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine has shown promise in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

The molecule's stability under thermal and chemical stress also makes it suitable for use in high-performance materials. Researchers are exploring its potential as an additive in polymer composites used in aerospace and automotive industries.

Conclusion

In summary, CAS No. 1201186-54-0, or 2-bromo-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis while offering exciting possibilities in drug discovery and materials science.